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Compound of Interest

Compound Name: Shinjulactone L

Cat. No.: B1494752

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational discovery of Shinjulactone L, a quassinoid
isolated from Ailanthus altissima (the Tree of Heaven). While the full text of the original
discovery publication is not readily accessible, this document synthesizes the available
information from the primary abstract and related scientific literature to provide a
comprehensive overview for research and development purposes.

Core Discovery

Shinjulactone L was first isolated and its structure elucidated by Masami Ishibashi, Takahiko
Tsuyuki, and Takeyoshi Takahashi. Their findings were published in the Bulletin of the Chemical
Society of Japan in 1985. The compound was identified as a new bitter principle from Ailanthus
altissima Swingle, a plant long used in traditional medicine and known for its rich content of
guassinoids.[1]

The structure of Shinjulactone L was determined to be 12(3-acetoxy-2a-hydroxypicrasane-
1,11,16-trione.[1] This established it as a member of the C20-picrasane type quassinoids, a
class of compounds known for their complex and highly oxygenated structures.

Physicochemical and Spectroscopic Data

Detailed quantitative data from the original publication remains elusive due to the lack of
access to the full text. However, based on the elucidated structure and data from related
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shinjulactones, the following table summarizes the expected and known physicochemical

properties.
Property Data Source
Molecular Formula C22H2807 Calculated from structure
Molecular Weight 404.45 g/mol Calculated from structure
Class Quassinoid (Picrasane) [1]

Source Organism

Ailanthus altissima Swingle

[1]

Key Structural Features

12(3-acetoxy group, 2a-hydroxy
group, picrasane skeleton with

trione functionality

[1]

1H NMR, #3C NMR, IR, MS

Specific data not available
from the original abstract.
Characterization would have
relied on these standard

spectroscopic techniques.

Inferred

Experimental Protocols

While the precise experimental details from the 1985 publication are unavailable, a general

methodology for the isolation and purification of quassinoids from Ailanthus altissima can be

reconstructed from numerous related studies. This typically involves a multi-step process of

extraction and chromatography.

General Isolation and Purification Workflow

A plausible workflow for the initial discovery of Shinjulactone L, based on common practices

for quassinoid isolation, is outlined below.
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Ailanthus altissima Plant Material
(e.g., bark, leaves)

'

Solvent Extraction
(e.g., with Methanol or Ethanol)

'

Solvent-Solvent Partitioning
(e.g., with Ethyl Acetate and Water)

'

Column Chromatography
(e.g., Silica Gel)

:

Preparative HPLC

Pure Shinjulactone L
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Isolation & Purification

Crude Extract

;

Enriched Fraction

;

Pure Isolate
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Elucidated Structure of
Shinjulactone L

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1494752#initial-discovery-of-shinjulactone-I]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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